REACTION_CXSMILES
|
[CH:1]([NH:4][CH:5]=[NH:6])([CH3:3])[CH3:2].Br[C:8](=[CH:12]OC)[C:9](=[O:11])[CH3:10].C(N(CC)CC)C.S(=O)(=O)(O)O>C(O)(C)C>[C:9]([C:8]1[N:4]([CH:1]([CH3:3])[CH3:2])[CH:5]=[N:6][CH:12]=1)(=[O:11])[CH3:10]
|
Name
|
|
Quantity
|
80 mL
|
Type
|
reactant
|
Smiles
|
S(O)(O)(=O)=O
|
Name
|
N-isopropylformamidine
|
Quantity
|
13.9 g
|
Type
|
reactant
|
Smiles
|
C(C)(C)NC=N
|
Name
|
|
Quantity
|
19.3 g
|
Type
|
reactant
|
Smiles
|
BrC(C(C)=O)=COC
|
Name
|
|
Quantity
|
16.4 g
|
Type
|
reactant
|
Smiles
|
C(C)N(CC)CC
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
solvent
|
Smiles
|
C(C)(C)O
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
8 °C
|
Type
|
CUSTOM
|
Details
|
under stirring for 8 hours
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
CUSTOM
|
Details
|
In a 300 mL-volume glass vessel equipped with a stirrer
|
Type
|
CUSTOM
|
Details
|
reaction
|
Type
|
CONCENTRATION
|
Details
|
the mixture was concentrated under reduced pressure
|
Type
|
WASH
|
Details
|
The concentrate was washed with methyl isobutyl ketone
|
Type
|
ADDITION
|
Details
|
by adding an aqueous 48% sodium hydroxide
|
Type
|
CUSTOM
|
Details
|
higher than 40° C
|
Type
|
EXTRACTION
|
Details
|
The aqueous basic portion was subjected to extraction with methyl isobutyl ketone
|
Type
|
CONCENTRATION
|
Details
|
the extracted portion was concentrated under reduced pressure
|
Type
|
CUSTOM
|
Details
|
The concentrate was purified by silica gel column chromatography (eluant: ethyl acetate)
|
Reaction Time |
8 h |
Name
|
|
Type
|
product
|
Smiles
|
C(C)(=O)C1=CN=CN1C(C)C
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 3.28 g | |
YIELD: PERCENTYIELD | 20% | |
YIELD: CALCULATEDPERCENTYIELD | 20% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |